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Compound of Interest

Compound Name: 2,3,5-Trimethylphenol

Cat. No.: B045783 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Data on the environmental fate and degradation of 2,3,5-trimethylphenol are

scarce in publicly available scientific literature. Much of the information presented in this guide

is extrapolated from studies on its isomers (e.g., 2,3,6-trimethylphenol and 2,4,6-

trimethylphenol) and the broader class of alkylphenols. The significant data gaps for 2,3,5-
trimethylphenol are explicitly noted.

Executive Summary
2,3,5-Trimethylphenol is a substituted phenolic compound for which specific environmental

fate and degradation data are largely unavailable. Standard safety data sheets repeatedly

indicate "no data available" for key parameters such as persistence, bioaccumulation, and

mobility. However, based on the behavior of its isomers and other alkylphenols, it is anticipated

that 2,3,5-trimethylphenol may exhibit persistence in the environment, particularly under

anaerobic conditions. This guide synthesizes the available information on related compounds

to infer potential environmental behavior and degradation pathways for 2,3,5-trimethylphenol,
highlighting the critical need for further research.
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Understanding the fundamental physicochemical properties of 2,3,5-trimethylphenol is crucial

for predicting its environmental distribution.

Property Value Source

Molecular Formula C₉H₁₂O [1][2]

Molecular Weight 136.19 g/mol [1]

Water Solubility

Data not available for 2,3,5-

TMP. For 2,3,6-TMP: 1,580

mg/L at 25°C.

[3]

Vapor Pressure 9.75 mmHg at 60°C

Log Kₒw (Octanol-Water

Partition Coefficient)

Data not available for 2,3,5-

TMP. For 2,3,6-TMP: 2.67.
[3]

pKa Data not available

The octanol-water partition coefficient (Log Kₒw) of the isomer 2,3,6-trimethylphenol suggests a

moderate potential for bioaccumulation in aquatic organisms and partitioning to soil and

sediment[3]. The mobility of 2,3,5-trimethylphenol in soil is expected to be low, based on the

estimated Koc value of its isomer[3].

Abiotic Degradation Pathways
Abiotic degradation processes, including photodegradation and oxidation, may contribute to the

transformation of 2,3,5-trimethylphenol in the environment.

Photodegradation
Direct photolysis of 2,3,5-trimethylphenol by sunlight may occur, although specific studies are

lacking. Research on the isomer 2,4,6-trimethylphenol indicates that photooxidation is a

relevant degradation pathway in surface waters, with half-lives ranging from 1.7 to 11 hours,

influenced by water depth and composition. The primary mechanism is likely the reaction with

photochemically produced hydroxyl radicals. The atmospheric half-life of another isomer, 2,3,6-

trimethylphenol, is estimated to be approximately 3 hours due to its reaction with hydroxyl
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radicals, suggesting that atmospheric degradation could be a significant removal process if the

compound partitions to the air.

Chemical Oxidation
Studies on 2,4,6-trimethylphenol have shown that it can be oxidized by Fe(III) aquacomplexes.

This process leads to the formation of intermediates such as 2,6-dimethyl-4-

(hydroxymethyl)phenol and 3,5-dimethyl-4-hydroxybenzaldehyde. It is plausible that 2,3,5-
trimethylphenol could undergo similar oxidation reactions in environments rich in iron oxides.

A potential oxidation pathway for a trimethylphenol isomer is depicted below.

2,4,6-Trimethylphenol 2,6-Dimethyl-4-
(hydroxymethyl)phenol

 Oxidation by 
 Fe(III) aquacomplexes 3,5-Dimethyl-4-

hydroxybenzaldehyde
 Further Oxidation 

Click to download full resolution via product page

Figure 1: Proposed oxidation pathway for 2,4,6-trimethylphenol by Fe(III) aquacomplexes.

Biotic Degradation Pathways
The biodegradation of 2,3,5-trimethylphenol is largely uncharacterized. However, insights can

be drawn from studies on other alkylphenols and general phenol metabolism.

Aerobic Biodegradation
Aerobic biodegradation of phenolic compounds by microorganisms typically proceeds through

initial hydroxylation of the aromatic ring to form a catechol derivative. This is followed by ring

cleavage, which can occur via two main pathways: the ortho-cleavage pathway or the meta-

cleavage pathway. These pathways ultimately lead to intermediates that can enter central

metabolic cycles.

While specific data for 2,3,5-trimethylphenol is absent, studies on a mixture of

trimethylphenols have shown that mineralization can reach up to 99%, although the

degradation can be unpredictable and may lead to the accumulation of unidentified

metabolites. The presence of three methyl groups on the aromatic ring may hinder enzymatic

attack, potentially leading to slower degradation rates compared to simpler phenols.
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General Aerobic Phenol Degradation

Phenolic Compound
(e.g., 2,3,5-Trimethylphenol)

Substituted Catechol
(dihydroxybenzene derivative)

 Monooxygenase / Dioxygenase 

ortho-cleavage pathway meta-cleavage pathway

Tricarboxylic Acid
(TCA) Cycle Intermediates

CO2 + H2O + Biomass

Click to download full resolution via product page

Figure 2: Generalized aerobic degradation pathways for phenolic compounds.

Anaerobic Biodegradation
Studies on the isomers 2,3,6-trimethylphenol and 2,4,6-trimethylphenol have shown them to be

resistant to anaerobic degradation over extended periods (8 weeks)[3]. This suggests that

2,3,5-trimethylphenol is also likely to be persistent under anaerobic conditions, such as in

sediments and anoxic zones of groundwater. The recalcitrance of alkylphenols under anaerobic

conditions is a significant environmental concern.

Fungal Degradation
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White-rot fungi, such as Phanerochaete chrysosporium, are known to degrade a wide range of

recalcitrant organic pollutants, including phenolic compounds and lignin, a complex polymer

with structural similarities to some phenolic resins. These fungi secrete powerful extracellular

enzymes, such as lignin peroxidases and manganese peroxidases, that can initiate the

breakdown of complex aromatic structures. While no studies have specifically investigated the

fungal degradation of 2,3,5-trimethylphenol, this remains a promising area for future research

into its bioremediation.

Experimental Protocols
Detailed experimental protocols for studying the degradation of 2,3,5-trimethylphenol are not

available in the literature. However, standardized methods for assessing the biodegradation of

chemicals can be adapted. A general experimental workflow is proposed below.
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Experimental Workflow for Biodegradation Study

1. Microcosm Setup
(Soil/Water/Sediment + 2,3,5-TMP)

2. Incubation
(Aerobic/Anaerobic, Controlled Temp.)

3. Periodic Sampling

4. Sample Extraction

5. Chemical Analysis
(HPLC, GC-MS)

6. Data Analysis
(Degradation Kinetics, Metabolite ID)

Click to download full resolution via product page

Figure 3: A generalized experimental workflow for assessing the biodegradation of 2,3,5-
trimethylphenol.

Key Methodologies:

Biodegradation Assays: Standard OECD or EPA guideline tests for aerobic and anaerobic

biodegradability in water, soil, or sediment can be employed. These typically involve

incubating the test substance with a microbial inoculum from an appropriate environmental

matrix and monitoring its disappearance over time.
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Analytical Techniques: High-Performance Liquid Chromatography (HPLC) with UV or mass

spectrometric detection is a suitable method for quantifying the parent compound[4]. Gas

Chromatography-Mass Spectrometry (GC-MS) is essential for the identification and

quantification of volatile degradation products and for analyzing derivatized phenols[1][5].

Metabolite Identification: The structural elucidation of degradation intermediates would

require advanced analytical techniques such as high-resolution mass spectrometry (HRMS)

and Nuclear Magnetic Resonance (NMR) spectroscopy.

Data Gaps and Future Research Directions
The lack of empirical data on the environmental fate and degradation of 2,3,5-trimethylphenol
is a significant knowledge gap. Future research should prioritize the following:

Standardized Biodegradation Studies: Conducting aerobic and anaerobic biodegradation

tests in relevant environmental matrices (soil, water, sediment) to determine degradation

rates and half-lives.

Identification of Degradation Pathways: Elucidating the specific metabolic pathways and

identifying the major degradation products under both aerobic and anaerobic conditions.

Photodegradation Studies: Quantifying the rates of direct and indirect photolysis in aqueous

solutions and in the atmosphere.

Bioaccumulation and Toxicity: Assessing the bioaccumulation potential in aquatic organisms

and evaluating its ecotoxicity to provide a comprehensive environmental risk assessment.

Fungal Degradation Potential: Investigating the ability of white-rot fungi and other specialized

microorganisms to degrade 2,3,5-trimethylphenol.

Conclusion
While a definitive assessment of the environmental fate and degradation of 2,3,5-
trimethylphenol is hampered by a lack of specific data, inferences from its isomers and the

broader class of alkylphenols suggest a potential for environmental persistence, particularly in

anaerobic environments. Abiotic degradation through photooxidation may play a role in its

removal from sunlit surface waters and the atmosphere. The potential for microbial degradation
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exists, likely proceeding through pathways common to other phenolic compounds, but the rate

and extent of this degradation are unknown. This technical guide underscores the urgent need

for dedicated research to fill the existing data gaps and enable a thorough environmental risk

assessment of 2,3,5-trimethylphenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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